Cas no 7605-30-3 (Ethyl 2-(phenylsulfonyl)acetate)

Ethyl 2-(phenylsulfonyl)acetate Properties

Names and Identifiers

• Ethyl 2-(phenylsulfonyl)acetate
• Ethyl Phenylsulfonylacetate
• Ethyl (Phenylsulfonyl)acetate
• ethyl 2-(benzenesulfonyl)acetate
• Phenylsulfonylacetic Acid Ethyl Ester
• Ethyl (phenylsulphonyl)acetate
• C10H12O4S
• ethyl 2-(phenylsulphonyl)acetate
• ethyl2-(phenylsulphonyl)acetate
• EthylPhenylsulfonylacetate
• ethyl benzenesulfonylacetate
• ethyl 2-phenylsulfonylacetate
• MLS000541446
• phenyl carbethoxymethyl sulfone
• ethyl alpha-phenylsulf
• CS-0151564
• J-520651
• EN300-1600332
• AMY24818
• P1306
• NCGC00246575-01
• ethyl alpha-phenylsulfonylacetate
• NJBWORPRIRNTLH-UHFFFAOYSA-N
• HMS2338D12
• SMR000126304
• FT-0636534
• MFCD00025041
• A9652
• ETHYL2-AMINO-5-PHENYL-4-THIAZOLECARBOXYLATE
• SCHEMBL2024141
• 7605-30-3
• NS00037753
• EINECS 231-516-6
• CHEMBL1585295
• AF-731/00081030
• DTXSID50226950
• SY051006
• ethyl (benzenesulfonyl)acetate
• AKOS005076797
• 10X-0939
• Ethyl (benzenesulphonyl)acetate
• STL225144
• DB-015519
• +Expand

• MDL： MFCD00025041
• InChIKey： NJBWORPRIRNTLH-UHFFFAOYSA-N
• Inchi： 1S/C10H12O4S/c1-2-14-10(11)8-15(12,13)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
• SMILES： S(C1C([H])=C([H])C([H])=C([H])C=1[H])(C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])(=O)=O

Computed Properties

• Exact Mass: 228.04600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 228.04563003g/mol
• Heavy Atom Count: 15
• Complexity: 296
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 68.8

Experimental Properties

• LogP: 2.10420
• PSA: 68.82000
• Melting Point: 43.0 to 46.0 deg-C
• Color/Form: Not available
• Solubility: Not available

Ethyl 2-(phenylsulfonyl)acetate Security Information

• Symbol: GHS07
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 36/37/38

Ethyl 2-(phenylsulfonyl)acetate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters